Cas no 101462-82-2 (β-CGRP, human (Synonyms: Human β-CGRP; CGRP-II (Human)))

• Product Name: β-CGRP, human (Synonyms: Human β-CGRP; CGRP-II (Human))
• CAS No: 101462-82-2
• MW: 0
• MDL: MFCD00130617
• CID: 136047
• Update Time: 2025-10-29

β-CGRP, human (Synonyms: Human β-CGRP; CGRP-II (Human)) Chemical and Physical Properties

Names and Identifiers

• b-Calcitonin gene-related peptide(human) (9CI)
• ALA-CYS-ASN-THR-ALA-THR-CYS-VAL-THR-HIS-ARG-LEU-ALA-GLY-LEU-LEU-SER-ARG-SER-GLY-GLY-MET-VAL-LYS-SER-ASN-PHE-VAL-PRO-THR-ASN-VAL-GLY-SER-LYS-ALA-PHE-NH2
• CALCITONIN GENE RELATED PEPTIDE II, HUMAN
• β-CGRP (human)
• β-CGRP (human), CGRP-II (human)
• BETA-CALCITONIN GENE RELATED PEPTIDE
• CALCITONIN GENE RELATED PEPTIDE
• CALCITONIN GENE RELATED PEPTIDE HUMAN
• CGRP HUMAN
• CGRP-II
• CGRP-II (HUMAN)
• H-ALA-CYS-ASN-THR-ALA-THR-CYS-VAL-THR-HIS-ARG-LEU-ALA-GLY-LEU-LEU-SER-ARG-SER-GLY-GLY-MET-VAL-LYS-SER-ASN-PHE-VAL-PRO-THR-ASN-VAL-GLY-SER-LYS-ALA-PHE-NH2
• β-CGRP (huMan) CGRP-II (huMan)
• b-CGRP (huMan)
• SER-CYS-ASN-THR-ALA-THR-CYS-VAL-THR-HIS-ARG-LEU-ALA-GLY-LEU-LEU-SER-ARG-SER-GLY-GLY-VAL-VAL-LYS-ASP-ASN-PHE-VAL-PRO-THR-ASN-VAL-GLY-SER-GLU-ALA-PHE-NH2(CYS&CYS BRIDGE)
• Human β-CGRP
• 1,2-Dithia-5,8,11,14,17-pentaazacycloeicosane, cyclic peptide deriv. (ZCI)
• β-Calcitonin gene-related peptide (human) (9CI)
• 2: PN: CN1175586 PAGE: 1 claimed protein
• L-Alanyl-L-cysteinyl-L-asparaginyl-L-threonyl-L-alanyl-L-threonyl-L-cysteinyl-L-valyl-L-threonyl-L-histidyl-L-arginyl-L-leucyl-L-alanylglycyl-L-leucyl-L-leucyl-L-seryl-L-arginyl-L-serylglycylglycyl-L-methionyl-L-valyl-L-lysyl-L-seryl-L-asparaginyl-L-phenylalanyl-L-valyl-L-prolyl-L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl-L-lysyl-L-alanyl-L-phenylalaninamide cyclic (2→7)-disulfide
• Human beta calcitonin gene-related peptide
• Human calcitonin gene-related peptide 2
• Human calcitonin gene-related peptide β
• Human calcitonin gene-related peptide-II
• Human calcitonin-related peptide II
• Human β-calcitonin gene-related peptide
• β-CGRP, human (Synonyms: Human β-CGRP; CGRP-II (Human))

• MDL： MFCD00130617

β-CGRP, human (Synonyms: Human β-CGRP; CGRP-II (Human)) Security Information

• WGK Germany：3
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on β-CGRP, human (Synonyms: Human β-CGRP; CGRP-II (Human))

Comprehensive Overview of β-CGRP, human (CAS No. 101462-82-2) and Its Role in Modern Research

β-CGRP, human (Synonyms: Human β-CGRP; CGRP-II (Human)) is a 37-amino acid neuropeptide belonging to the calcitonin gene-related peptide (CGRP) family. This peptide is encoded by the CALCB gene and is widely recognized for its pivotal role in vasodilation, nociception, and inflammatory responses. With the CAS registry number 101462-82-2, β-CGRP, human has garnered significant attention in neuroscience, cardiovascular research, and drug development due to its unique biological functions and therapeutic potential.

In recent years, the scientific community has intensified its focus on CGRP-related therapies, particularly for migraine treatment. The rise of CGRP monoclonal antibodies and small-molecule CGRP receptor antagonists has positioned β-CGRP, human as a critical target for understanding migraine pathophysiology. Researchers frequently search for terms like "CGRP and migraine mechanism" or "β-CGRP vs α-CGRP differences", highlighting the demand for clarity on its isoform-specific roles. Unlike α-CGRP, which is more abundant in sensory neurons, β-CGRP is predominantly expressed in the enteric nervous system, suggesting distinct regulatory functions.

The structural integrity of β-CGRP, human relies on its disulfide bridge between Cys2 and Cys7, a feature shared with other members of the calcitonin peptide family. This molecular configuration enables binding to the CGRP receptor, a heterodimer of CLR (calcitonin receptor-like receptor) and RAMP1 (receptor activity-modifying protein 1). Current studies explore how post-translational modifications of β-CGRP influence receptor affinity, a topic often queried as "CGRP receptor signaling pathways" in academic databases.

Beyond migraines, β-CGRP, human is investigated for its cardioprotective properties. Searches for "CGRP in heart failure" or "β-CGRP and blood pressure regulation" reflect growing interest in its vasodilatory effects. Animal models demonstrate that β-CGRP deficiency exacerbates hypertension, while its overexpression improves endothelial function. These findings align with the peptide's role in nitric oxide synthase activation, a mechanism frequently discussed in vascular biology forums.

From a technical perspective, β-CGRP, human (CAS 101462-82-2) is typically synthesized via solid-phase peptide synthesis (SPPS) with purity exceeding 95%. Analytical techniques like HPLC and mass spectrometry ensure batch consistency, addressing common search queries such as "CGRP peptide stability" or "β-CGRP storage conditions". Proper handling at -20°C in lyophilized form is recommended to prevent degradation, a detail crucial for reproducibility in in vitro assays and animal studies.

The commercial availability of β-CGRP, human has accelerated research into pain modulation, with publications exploring its interaction with TRPV1 receptors and spinal cord nociceptive pathways. Queries like "CGRP in chronic pain models" underscore its dual role as both a pain mediator and modulator, depending on concentration and tissue context. This duality makes it a compelling subject for neuropharmacology reviews.

Emerging applications include the study of β-CGRP in metabolic disorders. Recent searches for "CGRP and insulin resistance" reveal investigations into how this peptide influences adipose tissue inflammation and pancreatic β-cell function. Preliminary data suggest that β-CGRP may counteract obesity-induced inflammation, though mechanistic studies remain ongoing.

In conclusion, β-CGRP, human (CAS 101462-82-2) represents a multifaceted research tool with expanding implications across neurology, cardiology, and metabolic disease. Its distinction from α-CGRP, detailed receptor interactions, and therapeutic potential continue to drive scientific inquiry, making it a staple in peptide research and a frequent subject in high-impact journals.